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Compound of Interest

Compound Name: 1-Cyclopentylcyclopropan-1-ol

CAS No.: 1248312-70-0

Cat. No.: B2381949

Get Quote

This guide provides a comprehensive technical overview of 1-Cyclopentylcyclopropan-1-ol, a
unique tertiary alcohol incorporating both a cyclopentyl and a cyclopropyl moiety. This

document is intended for researchers, scientists, and professionals in the field of drug

development and synthetic chemistry, offering insights into its synthesis, structural

characteristics, potential applications, and safe handling protocols.

Introduction
1-Cyclopentylcyclopropan-1-ol is a fascinating carbocyclic compound that stands at the

intersection of several key structural motifs in organic chemistry. Its structure, featuring a

strained three-membered cyclopropane ring attached to a tertiary alcohol and a five-membered

cyclopentane ring, suggests a rich and complex chemical profile. While not a widely

commercialized compound, its potential as a building block in medicinal chemistry and

materials science is significant. The rigid framework of the cyclopropyl group combined with the

conformational flexibility of the cyclopentyl ring offers a unique scaffold for the design of novel

molecules with specific three-dimensional orientations.
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The cyclopropyl group is a particularly valuable pharmacophore in drug design, known to

enhance metabolic stability, improve potency, and fine-tune the physicochemical properties of

drug candidates.[1] This guide will delve into the synthetic pathways to access this molecule, its

analytical characterization, and the prospective avenues for its application.

Physicochemical and Computed Properties
A specific CAS Number for 1-Cyclopentylcyclopropan-1-ol is not readily found in major

chemical databases, suggesting it is a novel or less-common compound. The following

properties have been computed and are provided for reference.

Property Value Source

Molecular Formula C₈H₁₄O PubChemLite[2]

Molecular Weight 126.20 g/mol PubChem[3]

Monoisotopic Mass 126.10446 Da PubChemLite[2]

XlogP (predicted) 1.7 PubChemLite[2]

Hydrogen Bond Donor Count 1 PubChem[3]

Hydrogen Bond Acceptor

Count
1 PubChem[3]

Rotatable Bond Count 1 PubChem[3]

Molecular Structure:

Caption: 2D structure of 1-Cyclopentylcyclopropan-1-ol.

Synthesis and Mechanistic Insights
The synthesis of 1-substituted cyclopropanols is effectively achieved through the Kulinkovich

reaction.[4][5][6][7] This methodology provides a powerful tool for the construction of the

cyclopropanol motif from readily available esters.

Proposed Synthetic Route: Kulinkovich Reaction
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The synthesis of 1-Cyclopentylcyclopropan-1-ol can be envisioned via the reaction of a

cyclopentanecarboxylic acid ester (e.g., methyl cyclopentanecarboxylate) with a Grignard

reagent, such as ethylmagnesium bromide, in the presence of a titanium(IV) isopropoxide

catalyst.[5][6]

Overall Reaction:

Methyl Cyclopentanecarboxylate

1-Cyclopentylcyclopropan-1-ol
+ 2 EtMgBr

Ethylmagnesium Bromide (EtMgBr)

Titanium(IV) Isopropoxide (Ti(OiPr)4)

cat.

Click to download full resolution via product page

Caption: Proposed synthesis of 1-Cyclopentylcyclopropan-1-ol.

Mechanistic Pathway
The mechanism of the Kulinkovich reaction is intricate, involving the formation of a key

titanacyclopropane intermediate.[4][5]

Formation of the Titanacyclopropane: Two equivalents of the Grignard reagent (EtMgBr)

react with the titanium(IV) isopropoxide catalyst to form a thermally unstable diethyltitanium

species. This intermediate undergoes rapid β-hydride elimination, releasing ethane and

forming the reactive titanacyclopropane.[5]

Reaction with the Ester: The titanacyclopropane acts as a 1,2-dicarbanion equivalent and

reacts with the ester. This involves a two-fold alkylation of the ester's carbonyl group.[5]

Formation of the Cyclopropanol: The reaction proceeds through an oxatitanacyclopentane

intermediate, which rearranges to a ketone. A subsequent intramolecular reaction forms the

cyclopropane ring, yielding the titanium salt of the cyclopropanol.[4]
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Catalyst Regeneration and Product Formation: The titanium salt of the product undergoes

transmetalation with the Grignard reagent to regenerate the active titanium species and

produce the magnesium salt of the cyclopropanol product. An aqueous workup then yields

the final 1-Cyclopentylcyclopropan-1-ol.[4]

Catalyst Activation

Cyclopropanation Workup

Ti(OiPr)4 Et2Ti(OiPr)2

2 EtMgBr

Titanacyclopropane- Ethane

Oxatitanacyclopentane intermediateCyclopentyl-COOMe Product-MgX salt 1-Cyclopentylcyclopropan-1-olH3O+

Click to download full resolution via product page

Caption: Simplified workflow of the Kulinkovich reaction.

Experimental Protocol (Hypothetical)
To a solution of methyl cyclopentanecarboxylate (1.0 eq) in anhydrous diethyl ether under an

inert atmosphere (argon or nitrogen), add titanium(IV) isopropoxide (0.1 eq).

Cool the mixture to -78 °C.

Slowly add a solution of ethylmagnesium bromide (2.2 eq) in diethyl ether, maintaining the

temperature below -70 °C.

After the addition is complete, allow the reaction mixture to slowly warm to room temperature

and stir for 12-18 hours.

Quench the reaction by carefully adding saturated aqueous ammonium chloride solution.
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Extract the aqueous layer with diethyl ether (3x).

Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to afford 1-
Cyclopentylcyclopropan-1-ol.

Structural Elucidation and Spectroscopic Analysis
As experimental data for 1-Cyclopentylcyclopropan-1-ol is not readily available, the following

spectral characteristics are predicted based on the analysis of similar structures and known

spectroscopic principles.

¹H NMR Spectroscopy (Predicted)
Cyclopropane Protons (CH₂): Expect multiplets in the upfield region, typically between 0.2-

0.8 ppm. The diastereotopic nature of these protons would likely result in complex splitting

patterns.

Cyclopentyl Protons (CH and CH₂): A series of multiplets would be expected in the range of

1.2-1.9 ppm. The methine proton of the cyclopentyl group attached to the cyclopropane ring

might appear as a distinct multiplet.

Hydroxyl Proton (OH): A broad singlet, the chemical shift of which would be dependent on

the concentration and solvent, typically in the range of 1.5-4.0 ppm.

¹³C NMR Spectroscopy (Predicted)
Cyclopropane Carbons (CH₂): Signals for the two methylene carbons of the cyclopropane

ring are expected in the upfield region, around 10-20 ppm.

Quaternary Cyclopropane Carbon (C-OH): The carbon bearing the hydroxyl and cyclopentyl

groups would appear in the range of 50-70 ppm.

Cyclopentyl Carbons: Signals for the cyclopentyl carbons would be expected in the range of

25-45 ppm.
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Infrared (IR) Spectroscopy (Predicted)
O-H Stretch: A strong, broad absorption band in the region of 3200-3600 cm⁻¹ is

characteristic of the hydroxyl group.[8]

C-H Stretch (Cyclopentyl): Strong absorptions just below 3000 cm⁻¹ (typically 2850-2960

cm⁻¹) for the sp³ C-H bonds.[1]

C-H Stretch (Cyclopropyl): Weaker absorptions just above 3000 cm⁻¹ (around 3040-3080

cm⁻¹) are characteristic of C-H bonds on a cyclopropane ring.[9]

C-O Stretch: A moderate to strong absorption in the fingerprint region, likely between 1050-

1150 cm⁻¹, corresponding to the C-O single bond stretch.

Mass Spectrometry (Predicted)
The predicted mass spectrum would show a molecular ion peak ([M]⁺) at m/z = 126. Other

significant predicted peaks from fragmentation include:

m/z (adduct) Predicted Collision Cross Section (Å²)

[M+H]⁺ 125.5

[M+Na]⁺ 133.5

[M-H]⁻ 131.6

[M+H-H₂O]⁺ 121.0

Data sourced from PubChemLite.[2]

Potential Applications and Research Directions
The unique structural features of 1-Cyclopentylcyclopropan-1-ol make it an attractive

candidate for various applications, particularly in the realm of medicinal chemistry.

Role in Drug Discovery
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The incorporation of a cyclopropyl ring into a molecule can have several beneficial effects on its

pharmacokinetic and pharmacodynamic properties:

Metabolic Stability: The C-H bonds of a cyclopropane ring are stronger than those in typical

alkanes, making them less susceptible to oxidative metabolism by cytochrome P450

enzymes.[1]

Conformational Rigidity: The rigid nature of the cyclopropyl group can lock a molecule into a

bioactive conformation, potentially increasing its binding affinity to a biological target.

Modulation of Physicochemical Properties: The cyclopropyl group can be used to fine-tune

properties such as lipophilicity and pKa, which are crucial for a drug's absorption,

distribution, metabolism, and excretion (ADME) profile.

Given these advantages, 1-Cyclopentylcyclopropan-1-ol could serve as a valuable building

block for the synthesis of novel therapeutic agents in areas such as oncology, infectious

diseases, and central nervous system disorders.[1]

Research Directions
Synthesis of Novel Scaffolds: This compound could be used as a starting material for the

synthesis of more complex molecular architectures, including spirocycles and other

polycyclic systems.

Bioisosteric Replacement: The cyclopentylcyclopropanol moiety could be explored as a

bioisostere for other chemical groups in known bioactive molecules to improve their

properties.

Asymmetric Synthesis: The development of an enantioselective synthesis of 1-
Cyclopentylcyclopropan-1-ol would be of significant interest, as the stereochemistry of a

drug molecule is often critical to its biological activity.

Safety and Handling
As a tertiary alcohol and a strained-ring compound, 1-Cyclopentylcyclopropan-1-ol should be

handled with appropriate care in a laboratory setting. While a specific Safety Data Sheet (SDS)
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is not available, the following precautions are recommended based on the safety profiles of

similar compounds like tert-butanol and other flammable alcohols.[10][11]

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield should be worn at all times.

Hand Protection: Chemical-resistant gloves (e.g., nitrile or butyl rubber) are recommended.

Skin and Body Protection: A flame-retardant lab coat and closed-toe shoes are mandatory.

Handling and Storage
Ventilation: Handle in a well-ventilated area, preferably within a chemical fume hood.

Ignition Sources: This compound is expected to be a flammable liquid. Keep away from open

flames, sparks, and other sources of ignition.[11] Use non-sparking tools and ensure that

equipment is properly grounded.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents and strong acids.

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical

attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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